5-((4-(4-Fluorophenyl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(4-fluorophenyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H26FN5O4S/c1-32-18-12-15(13-19(33-2)21(18)34-3)20(22-23(31)30-24(35-22)26-14-27-30)29-10-8-28(9-11-29)17-6-4-16(25)5-7-17/h4-7,12-14,20,31H,8-11H2,1-3H3
• InChI Key: RTRQSKXQCQLBDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(C2=C(N3C(=NC=N3)S2)O)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C24H26FN5O4S
• Molecular Weight: 499.6 g/mol

Description

The compound “5-((4-(4-Fluorophenyl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol” is a complex organic molecule. It has potential applications in the field of pharmacology.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a precursor was obtained by a facile four-step synthetic approach; the trimethylstannyl leaving group was introduced by displacement of iodine utilizing palladium catalysis and hexamethyldistannane in an inert solvent.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various computational and experimental techniques. The compound has a complex structure with multiple functional groups, including a piperazine ring and a triazole ring.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex due to the presence of multiple reactive sites. For instance, the preformed anion of a similar compound reacted via nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be predicted based on its molecular structure. For example, it has a molecular weight of 443.5 g/mol and a topological polar surface area of 72.8 Ų. The compound also exhibits certain properties such as a specific radioactivity at the end of synthesis was 12.8–16.4 GBq/μmol.

Scientific Research Applications

• Antiviral Activity Benzamide-based 5-aminopyrazoles and their fused heterocycles, including derivatives of our compound, have demonstrated notable antiviral activities against the H5N1 influenza virus. Researchers are exploring their potential in developing antiviral therapeutics.

Anti-HIV-1 Activity

• Kasralikar et al. reported a series of novel indolyl and oxochromenyl xanthenone derivatives, including some related to our compound. These derivatives were studied for their anti-HIV-1 activity.

Cell Surface Biotinylation and Internalization Assay

• In the context of drug development, researchers have explored the compound’s interactions with cell surface receptors. Understanding its internalization mechanisms is crucial for targeted drug delivery.

Crystallographic Insights

• The crystal structure of this compound has been determined, providing valuable information about its three-dimensional arrangement. Crystallography studies contribute to understanding its behavior and interactions.

Mechanism of Action

The mechanism of action of this compound could be related to its interaction with certain biological targets. For example, similar compounds have been found to inhibit equilibrative nucleoside transporters (ENTs), which play a crucial role in the transport of nucleoside and nucleoside analogues.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its physical and chemical properties, its mechanism of action, and the specific context in which it is used. It’s important to handle all such compounds with appropriate safety precautions.

Future Directions

The future research directions for this compound could include further studies to elucidate its mechanism of action, optimization of its synthesis process, and exploration of its potential applications in various fields.